Cas no 61285-21-0 (2H-Pyran, 2-[(18-bromooctadecyl)oxy]tetrahydro-)

• Product Name: 2H-Pyran, 2-[(18-bromooctadecyl)oxy]tetrahydro-
• CAS No: 61285-21-0
• MF: C₂₃H₄₅BrO₂
• MW: 433.506207227707
• CID: 485869
• PubChem ID: 71397427
• Update Time: 2025-04-19

2H-Pyran, 2-[(18-bromooctadecyl)oxy]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-[(18-bromooctadecyl)oxy]tetrahydro-
• 2-(18-bromooctadecoxy)oxane
• 61285-21-0
• DTXSID40818924
• 2-[(18-BROMOOCTADECYL)OXY]OXANE

• Inchi： 1S/C23H45BrO2/c24-20-16-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-21-25-23-19-15-18-22-26-23/h23H,1-22H2
• InChI Key： XSRJUMDVBZDBDV-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCCCCOC1CCCCO1

Computed Properties

• Exact Mass: 432.26045
• Monoisotopic Mass: 432.26029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46